Cas no 103900-46-5 (Butanedioic acid,2-sulfo-, 1-dodecyl 4-ethyl ester, sodium salt (1:1))

• Product Name: Butanedioic acid,2-sulfo-, 1-dodecyl 4-ethyl ester, sodium salt (1:1)
• CAS No: 103900-46-5
• MF: C₁₈H₃₃NaO₇S
• MW: 416.505196332932
• CID: 196151
• PubChem ID: 23717266
• Update Time: 2025-04-19

Butanedioic acid,2-sulfo-, 1-dodecyl 4-ethyl ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-sulfo-, 1-dodecyl 4-ethyl ester, sodium salt (1:1)
• sodium,1-dodecoxy-4-ethoxy-1,4-dioxobutane-2-sulfonate
• AC1Q1VD0
• ACMC-20d1z8
• AG-J-98494
• AR-1L4315
• Butanedioicacid, sulfo-, 1-dodecyl 4-ethyl ester, sodium salt (9CI)
• CTK4A2499
• sodium 1-(dodecyloxy)-4-ethoxy-1,4-dioxobutane-2-sulfonate
• Sodium 1-dodecoxycarbonyl-2-ethoxycarbonyl-ethanesulfonate
• DTXSID50908663
• Butanedioic acid, sulfo-, 1-dodecyl-4-ethyl ester, sodium salt
• 103900-46-5

• Inchi： 1S/C18H34O7S.Na/c1-3-5-6-7-8-9-10-11-12-13-14-25-18(20)16(26(21,22)23)15-17(19)24-4-2;/h16H,3-15H2,1-2H3,(H,21,22,23);/q;+1/p-1
• InChI Key： LEFSVRAJVANTAL-UHFFFAOYSA-M
• SMILES： S(C(CC(=O)OCC)C(=O)OCCCCCCCCCCCC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 416.18459
• Monoisotopic Mass: 416.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 18
• Complexity: 488
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 109.8